Aceclidine Aceclidine Aceclidine(cas 6821-59-6) is a selective M-AChR agonist with a rigid bicyclic analog of ACh.  Quinuclidine derivative, synthetic 5-10 μg/kg i.v. in cats cause hypotension. 1.5x10-6 M in cats cause myosis. 3x10-8 M in isolated rabbit intestine cause contractions. It has a good penetration of biological membranes. It has a more potent than NMQ-OAc.
Brand Name: Vulcanchem
CAS No.: 6821-59-6
Catalog No.: VC000083
InChI:
SMILES:
Molecular Formula: C9H15NO2 .C7H6O3
Molecular Weight: 307.34 g/mol

Aceclidine

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CAS No.: 6821-59-6

ADC Toxins

Catalog No.: VC000083

Molecular Formula: C9H15NO2 .C7H6O3

Molecular Weight: 307.34 g/mol

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Aceclidine - 6821-59-6

CAS No. 6821-59-6
Product Name Aceclidine
Synonyms DL-3-acetoxyquinuclidine salicylate
Molecular Formula C9H15NO2 .C7H6O3
Molecular Weight 307.34 g/mol
Appearance colorless crystal powder
Purity min. 98% (TLC (MeOH-NH3 25% [10:1], Rf=0.40, Sulifol); NMR (D2O))
Description Aceclidine(cas 6821-59-6) is a selective M-AChR agonist with a rigid bicyclic analog of ACh.  Quinuclidine derivative, synthetic 5-10 μg/kg i.v. in cats cause hypotension. 1.5x10-6 M in cats cause myosis. 3x10-8 M in isolated rabbit intestine cause contractions. It has a good penetration of biological membranes. It has a more potent than NMQ-OAc.
References - Mashkovsky et al., Prog. Drug. Res. (1969). 13:294-339

- Wienstein et al., Molec. Pharmacol. (1975). 11(5):671-689

- Mashkovsky et al., Khim. Pharm. Zh. (1967) (Russian). (3):3

- Barlow et al., Molec. Pharmacol. (1975). 11(5):690-693